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Compound of Interest

Compound Name: 3,4-Dibromophenol

Cat. No.: B166983 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3,4-Dibromophenol

This document provides a comprehensive overview of the safety precautions, handling

protocols, and toxicological information for 3,4-Dibromophenol (CAS No. 615-56-5), intended

for researchers, scientists, and professionals in drug development. Adherence to these

guidelines is critical for ensuring laboratory safety and minimizing potential exposure risks.

Hazard Identification and Classification
3,4-Dibromophenol is a hazardous substance that requires careful handling. While specific

GHS classifications can vary slightly by supplier, the primary hazards are consistent. The

compound is generally classified as an irritant and is harmful if ingested or comes into contact

with skin.

Table 1: GHS Hazard Classification Summary
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[2]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation.[2]

Hazardous to the Aquatic

Environment, Acute Hazard
Category 2 H401: Toxic to aquatic life.[1]

Note: Some safety data sheets for closely related isomers like 2,4-Dibromophenol indicate a

higher acute oral toxicity (Category 1 or 2, "Fatal if swallowed").[2][3] Given the structural

similarity, a high degree of caution is warranted.

Symptoms of exposure may include irritation of the skin, eyes, mucous membranes, and upper

respiratory tract.[4] Prolonged contact can lead to dermatitis or burns.[4]

Physical and Chemical Properties
Understanding the physicochemical properties of 3,4-Dibromophenol is essential for its safe

handling and storage.

Table 2: Physical and Chemical Properties of 3,4-Dibromophenol
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Property Value Source

CAS Number 615-56-5 [5][6][7]

Molecular Formula C₆H₄Br₂O [5][6][7]

Molecular Weight 251.90 g/mol [5][6]

Appearance White solid [7]

Density 2.095 g/cm³ [5][7]

Boiling Point 286.3°C at 760 mmHg [7]

Flash Point 126.9°C [7]

Solubility Insoluble in water. [4]

Safe Handling and Storage Protocols
Proper handling and storage procedures are paramount to minimize the risk of exposure.

Engineering Controls and Work Practices
Ventilation: All work involving 3,4-Dibromophenol powder or solutions should be conducted

in a certified chemical fume hood to minimize inhalation exposure.[8][9][10]

Hygiene: Wash hands and skin thoroughly after handling.[1] Do not eat, drink, or smoke in

areas where the chemical is used.[1]

Dust and Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[5][8]

Use non-sparking tools to prevent ignition.[5]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 3,4-Dibromophenol.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale and Source(s)

Eye/Face Protection
ANSI Z87.1 compliant safety

goggles or a face shield.

Protects against splashes and

dust, which cause serious eye

irritation.[9][10][11]

Hand Protection
Chemical-impermeable gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact, which

causes irritation and allows for

absorption. Gloves must be

inspected before use and

changed immediately upon

contamination.[1][5][9]

Body Protection Fully buttoned laboratory coat.

Prevents contamination of

personal clothing.[9][11] For

larger quantities or splash

risks, impervious clothing or an

apron should be used.[5][9]

Respiratory Protection
Not typically required if

handled within a fume hood.

If ventilation is inadequate or

exposure limits are exceeded,

a full-face respirator should be

used.[5]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][12]

Keep away from incompatible materials such as strong oxidizing agents.[10]

The container should be stored apart from foodstuff containers.[5]

Some related compounds are noted to be light and air sensitive, so storage under an inert

gas and protection from light is advisable.[1]
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Diagram 1: Standard Workflow for Handling 3,4-Dibromophenol

1. Assess Risks
Review SDS and procedures.

2. Prepare Controls
Verify fume hood is operational.

Don appropriate PPE.

3. Handle Chemical
Work within fume hood.
Avoid dust generation.

4. Post-Handling
Decontaminate surfaces.

Clean equipment.

5. Waste Management
Segregate hazardous waste in a

labeled, sealed container.

6. Storage
Return chemical to a cool, dry,

well-ventilated location.
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Diagram 2: Emergency Response Logic for a Chemical Incident

Response Actions

Incident Occurs
(Spill or Exposure)

Assess Situation
Is it safe to approach?

Evacuate Area &
Alert Others

No Take Action

Yes

Report to EHS &
Seek Medical Attention

Administer First Aid
(See Protocol 4.1)

Contain Spill
(See Protocol 4.2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166983?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

